Cas no 1421493-56-2 (N-2-(3-methyl-1,2-oxazol-5-yl)ethylpyridine-3-sulfonamide)

• Product Name: N-2-(3-methyl-1,2-oxazol-5-yl)ethylpyridine-3-sulfonamide
• CAS No: 1421493-56-2
• MF: C₁₁H₁₃N₃O₃S
• MW: 267.304220914841
• CID: 6148422
• PubChem ID: 71789758
• Update Time: 2025-05-20

N-2-(3-methyl-1,2-oxazol-5-yl)ethylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-methyl-1,2-oxazol-5-yl)ethylpyridine-3-sulfonamide
• N-(2-(3-methylisoxazol-5-yl)ethyl)pyridine-3-sulfonamide
• F6215-0349
• N-[2-(3-METHYL-1,2-OXAZOL-5-YL)ETHYL]PYRIDINE-3-SULFONAMIDE
• AKOS024539572
• 1421493-56-2
• VU0537404-1

• Inchi： 1S/C11H13N3O3S/c1-9-7-10(17-14-9)4-6-13-18(15,16)11-3-2-5-12-8-11/h2-3,5,7-8,13H,4,6H2,1H3
• InChI Key： PEIKOFATWNKOTM-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(NCCC1=CC(C)=NO1)(=O)=O

Computed Properties

• Exact Mass: 267.06776246g/mol
• Monoisotopic Mass: 267.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-2-(3-methyl-1,2-oxazol-5-yl)ethylpyridine-3-sulfonamide

N-2-(3-Methyl-1,2-Oxazol-5-Yl)Ethylpyridine-3-Sulfonamide: A Comprehensive Overview

N-2-(3-Methyl-1,2-Oxazol-5-Yl)Ethylpyridine-3-Sulfonamide, identified by the CAS Registry Number 1421493-56-2, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a sulfonamide group and an oxazole substituent. The integration of these functional groups imparts distinctive chemical properties, making it a subject of interest for both academic research and potential industrial applications.

The molecular structure of N-2-(3-Methyl-1,2-Oxazol-5-Yl)Ethylpyridine-3-Sulfonamide is defined by its core pyridine ring, which serves as the central framework. The sulfonamide group attached at the 3-position of the pyridine ring introduces strong electron-withdrawing effects, enhancing the compound's reactivity and stability. Additionally, the oxazole substituent at the 5-position of the pyridine ring further modulates the electronic properties of the molecule. The methyl group on the oxazole ring adds to the compound's complexity and potential for diverse interactions.

Recent studies have explored the synthesis and characterization of this compound using advanced spectroscopic techniques such as NMR and IR spectroscopy. These investigations have provided insights into its conformational flexibility and intermolecular interactions. The compound's ability to form hydrogen bonds due to its sulfonamide group has been highlighted as a key factor in its potential applications in drug design.

In terms of pharmacological activity, N-2-(3-Methyl-1,2-Oxazol-5-Yl)Ethylpyridine-3-Sulfonamide has shown promise in vitro as a modulator of certain biological pathways. Researchers have reported its potential as an inhibitor of specific enzymes involved in metabolic disorders. Furthermore, its selectivity for certain receptor types suggests that it could serve as a lead compound for developing targeted therapies.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making it more feasible for large-scale production. The development of eco-friendly synthesis routes has also been a focus area to align with sustainable chemical practices.

From an environmental standpoint, studies on the biodegradation and toxicity profiles of N-2-(3-Methyl-1,2-Oxazol-5-Yl)Ethylpyridine-3-Sulfonamide are ongoing. Initial findings indicate that it exhibits low toxicity towards non-target organisms under controlled conditions. However, further research is required to fully understand its environmental impact and ensure safe handling practices.

In conclusion, N-2-(3-Methyl-1,2-Oxazol-5-Yl)Ethylpyridine-3-Sulfonamide (CAS No: 1421493-56-) represents a significant advancement in organic synthesis with promising applications in pharmacology and materials science. Its unique chemical structure and functional groups provide a foundation for exploring novel therapeutic agents and advanced materials. Continued research into its properties will undoubtedly unlock new opportunities for its utilization across various industries.